Cas no 1214364-46-1 (2-(Difluoromethoxy)-1,3,5-trifluoro-benzene)

2-(Difluoromethoxy)-1,3,5-trifluoro-benzene is a fluorinated aromatic compound characterized by its unique difluoromethoxy and trifluoro substitution pattern. This structure imparts enhanced chemical stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The presence of multiple fluorine atoms contributes to improved metabolic resistance and bioavailability, which is advantageous in drug design. Its electron-withdrawing properties also facilitate selective reactions in synthetic chemistry, particularly in cross-coupling and nucleophilic substitution processes. The compound’s high purity and well-defined reactivity profile make it a reliable intermediate for specialized organic synthesis. Handling requires standard precautions for fluorinated organics to ensure safety and stability.

2-(Difluoromethoxy)-1,3,5-trifluoro-benzene structure

1214364-46-1 structure

Product Name:2-(Difluoromethoxy)-1,3,5-trifluoro-benzene

CAS No:1214364-46-1

MF:C₇H₃F₅O

MW:198.090139627457

CID:1068164

PubChem ID:18344231

Update Time:2025-05-27

2-(Difluoromethoxy)-1,3,5-trifluoro-benzene Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethoxy)-1,3,5-trifluoro-benzene
- AKOS016016391
- 2-(difluoromethoxy)-1,3,5-trifluorobenzene
- 1214364-46-1
- MDL： MFCD14698526
- Inchi： 1S/C7H3F5O/c8-3-1-4(9)6(5(10)2-3)13-7(11)12/h1-2,7H
- InChI Key： AXFIFHMLFKEWIJ-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1OC(F)F)F)F

Computed Properties

Exact Mass: 198.01040553g/mol
Monoisotopic Mass: 198.01040553g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 9.2Å²

2-(Difluoromethoxy)-1,3,5-trifluoro-benzene Pricemore >>

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